Cas no 2418595-34-1 (rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate)

• Product Name: rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate
• CAS No: 2418595-34-1
• MF: C₁₃H₁₅FN₂O₅S
• MW: 330.332005739212
• CID: 5359905
• PubChem ID: 165770834
• Update Time: 2025-07-15

rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262478438
• rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H15FN2O5S/c14-22(18,19)21-11-4-10(5-15-6-11)13(17)16-3-1-2-9-7-20-8-12(9)16/h4-6,9,12H,1-3,7-8H2/t9-,12+/m1/s1
• InChI Key： JPWKVHFANSZDHQ-SKDRFNHKSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCC[C@@H]2COC[C@H]12)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• XLogP3: 0.8
• Topological Polar Surface Area: 94.2

Additional information on rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate

Introduction to Rac-5-[(4aR,7aS)-Octahydrofuro[3,4-b]Pyridine-1-Carbonyl]Pyridin-3-yl Sulfurofluoridate (CAS No. 2418595-34-1)

Rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2418595-34-1, represents a novel molecular entity with a complex structural framework that includes fused heterocyclic rings and functional groups designed to interact with biological targets. The unique stereochemistry of the molecule, as indicated by the (4aR,7aS) configuration, plays a crucial role in its potential pharmacological activity.

The core structure of Rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate consists of an octahydrofuro[3,4-b]pyridine scaffold, which is a fused ring system combining a furan ring with a pyridine ring. This type of scaffold is known for its ability to mimic natural products and has been explored in various drug discovery programs due to its potential to interact with biological receptors in unique ways. The presence of the carbonyl group at the 1-position of the octahydrofuro[3,4-b]pyridine ring further enhances the molecule's reactivity and binding capabilities.

The sulfurofluoridate functional group appended to the pyridin-3-yl moiety is particularly noteworthy. This group combines sulfur and fluorine atoms in a way that can influence both the electronic properties and the solubility of the compound. The sulfur atom can act as a hydrogen bond acceptor, while the fluorine atoms can provide additional hydrophobic interactions and modulate metabolic stability. Such functionalization strategies are increasingly employed in medicinal chemistry to optimize drug-like properties such as bioavailability and target affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate to various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The stereochemical purity of the (4aR,7aS) configuration is critical for achieving optimal biological activity, as even small deviations can significantly alter binding affinity and efficacy.

In vitro studies have begun to elucidate the mechanism of action of Rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate. Initial results indicate that it may interfere with key signaling cascades by competing with endogenous substrates or by directly modulating enzyme activity. The interaction between the sulfurofluoridate group and specific amino acid residues in the target protein appears to be critical for its binding affinity. Further research is needed to fully characterize these interactions and to explore potential side effects or off-target effects.

The synthesis of Rac-5-[(4aR,7aS)-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate presents several challenges due to its complex structural features. Multi-step synthetic routes involving stereoselective reactions are required to achieve the desired stereochemical configuration. Advances in synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, have made it possible to produce this compound in higher yields and with greater purity. These advancements are essential for conducting detailed pharmacological studies and for potential clinical development.

The potential therapeutic applications of Rac-5-[4aR,7aS-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate extend beyond inflammation-related disorders. Preliminary data suggest that it may also have neuroprotective properties, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier remains an area of active investigation, as this property is often crucial for central nervous system drugs.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Rac-5-[4aR,7aS-octahydrofuro[3,4-b]pyridine-1-carbonyl]pyridin-3-yl sulfurofluoridate exemplifies how innovative molecular design can lead to novel therapeutic agents with significant clinical potential. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, Rac-5-[4aR,7aS-octahydrofuro[3,4-b]pyridine-carbonyl]pyridin-3y sulfurofluoridate (CAS No.>2418595)> is a structurally complex organic compound with promising pharmacological properties. Its unique stereochemistry and functional group design make it a valuable tool for drug discovery and development. As research progresses, this compound will continue to be explored for its potential therapeutic applications in various human diseases.